ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[[3-(4-chlorophenoxy)phenyl]methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C21H24ClNO3/c1-2-25-21(24)17-6-4-12-23(15-17)14-16-5-3-7-20(13-16)26-19-10-8-18(22)9-11-19/h3,5,7-11,13,17H,2,4,6,12,14-15H2,1H3
• InChI Key: JPSXRMCIHYDRCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC(=CC=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClNO3
• Molecular Weight: 373.9 g/mol

Description

Ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate, also known as SR-141716A, is a synthetic cannabinoid receptor antagonist. It was first synthesized in 1994 by Sanofi-Aventis, a French pharmaceutical company. SR-141716A has been extensively studied for its potential therapeutic applications in various medical conditions.

Mechanism of Action

Ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate acts as a competitive antagonist of the cannabinoid receptor type 1 (CB1 receptor). The CB1 receptor is widely distributed in the central nervous system and is involved in various physiological processes such as appetite regulation, pain perception, and mood regulation. ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate blocks the binding of endocannabinoids to the CB1 receptor, thereby inhibiting their effects.
Biochemical and Physiological Effects:
ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate has been shown to have various biochemical and physiological effects. It has been shown to reduce food intake and body weight in animal models of obesity. It has also been shown to reduce drug-seeking behavior in animal models of addiction. ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. It has also been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

Ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate has several advantages and limitations for lab experiments. One advantage is that it is a highly selective and potent antagonist of the CB1 receptor. This makes it a valuable tool for studying the physiological and pharmacological effects of the endocannabinoid system. However, one limitation is that it has poor solubility in water, which can make it difficult to administer in experiments. Another limitation is that it has a relatively short half-life, which can make it difficult to maintain a consistent level of blockade of the CB1 receptor.

Future Directions

There are several future directions for research on ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate. One direction is to further explore its potential therapeutic applications in various medical conditions. Another direction is to develop more potent and selective CB1 receptor antagonists that have better solubility and longer half-lives. Additionally, research could focus on the development of CB1 receptor agonists that have therapeutic potential in medical conditions such as pain and inflammation.

Synthesis Methods

Ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate is synthesized through a multistep process. The first step involves the reaction of 4-chlorophenol with benzyl bromide in the presence of sodium hydride to form 4-chlorophenyl benzyl ether. The second step involves the reaction of 4-chlorophenyl benzyl ether with piperidine-3-carboxylic acid in the presence of thionyl chloride to form ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-[3-(4-chlorophenoxy)benzyl]-3-piperidinecarboxylate has been extensively studied for its potential therapeutic applications in various medical conditions. It has been shown to have potential therapeutic effects in obesity, addiction, anxiety, depression, and pain management.